Cas no 877994-06-4 (5-methoxy-Pyrazolo[1,5-a]pyridine)

5-methoxy-Pyrazolo[1,5-a]pyridine structure

877994-06-4 structure

Product Name:5-methoxy-Pyrazolo[1,5-a]pyridine

CAS No:877994-06-4

MF:C₈H₈N₂O

MW:148.16192150116

CID:1120259

PubChem ID:68501905

Update Time:2024-10-26

5-methoxy-Pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-methoxy-Pyrazolo[1,5-a]pyridine
- 5-Methoxypyrazolo[1,5-a]pyridine
- 5-Methoxypyrazolo[1,5-a]pyridine (ACI)
- MFCD16619761
- 877994-06-4
- CKB99406
- BS-49565
- Pyrazolo[1,5-a]pyridine, 5-methoxy-
- DTXSID70738469
- SCHEMBL3073748
- BDHWRVFKEWFTIC-UHFFFAOYSA-N
- CS-0150253
- MDL： MFCD16619761
- Inchi： 1S/C8H8N2O/c1-11-8-3-5-10-7(6-8)2-4-9-10/h2-6H,1H3
- InChI Key： BDHWRVFKEWFTIC-UHFFFAOYSA-N
- SMILES： N1N2C(C=C(C=C2)OC)=CC=1

Computed Properties

Exact Mass: 148.063662883g/mol
Monoisotopic Mass: 148.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 26.5Å²

5-methoxy-Pyrazolo[1,5-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029205347-1g	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	1g	$590.85	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LT294-50mg	5-methoxy-Pyrazolo[1,5-a]pyridine	877994-06-4	95+%	50mg	329.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LT294-200mg	5-methoxy-Pyrazolo[1,5-a]pyridine	877994-06-4	95+%	200mg	825.0CNY	2021-07-14
Chemenu	CM270234-1g	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	1g	$519	2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53025-1g	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	1g	¥1039.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53025-100mg	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	100mg	¥230.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53025-250mg	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	250mg	¥574.0	2023-09-05
Chemenu	CM270234-250mg	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	250mg	$***	2023-03-30
Chemenu	CM270234-1g	5-Methoxypyrazolo[1,5-a]pyridine	877994-06-4	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	Y1086377-100mg	Pyrazolo[1,5-a]pyridine, 5-methoxy-	877994-06-4	95%	100mg	$80	2024-06-06

5-methoxy-Pyrazolo[1,5-a]pyridine Production Method

Production Method 1

156969-42-5

877994-06-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors

Kendall, Jackie D.; et al, Bioorganic & Medicinal Chemistry, 2012, 20(1), 69-85

Production Method 2

623-47-2

620-08-6

877994-06-4

Reaction Conditions

1.1 Reagents: O-(2,4-Dinitrophenyl)hydroxylamine Solvents: Acetonitrile ; 18 h, 40 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 18 h, rt
2.1 Reagents: Sulfuric acid Solvents: Water ; 8 h, reflux; cooled
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 2
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors

Kendall, Jackie D.; et al, Bioorganic & Medicinal Chemistry, 2012, 20(1), 69-85

Production Method 3

99446-31-8

877994-06-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

Bicyclic melatonin receptor agonists containing a ring-junction nitrogen: Synthesis, biological evaluation, and molecular modeling of the putative bioactive conformation

Elsner, Jan; et al, Bioorganic & Medicinal Chemistry, 2006, 14(6), 1949-1958

Production Method 4

20350-26-9

922-67-8

877994-06-4

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Solvents: Dimethylformamide ; rt; 24 h, rt
2.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 80 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

Bicyclic melatonin receptor agonists containing a ring-junction nitrogen: Synthesis, biological evaluation, and molecular modeling of the putative bioactive conformation

Elsner, Jan; et al, Bioorganic & Medicinal Chemistry, 2006, 14(6), 1949-1958

Production Method 5

99446-53-4

877994-06-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 8 h, reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 2
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors

Kendall, Jackie D.; et al, Bioorganic & Medicinal Chemistry, 2012, 20(1), 69-85

Production Method 6

17508-17-7

620-08-6

877994-06-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 24 h, 40 °C
2.1 Reagents: Potassium carbonate , Oxygen Solvents: Dimethylformamide ; rt; 24 h, rt
3.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 80 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

Bicyclic melatonin receptor agonists containing a ring-junction nitrogen: Synthesis, biological evaluation, and molecular modeling of the putative bioactive conformation

Elsner, Jan; et al, Bioorganic & Medicinal Chemistry, 2006, 14(6), 1949-1958